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Compound of Interest

Compound Name: Ac-VDVAD-CHO

Cat. No.: B069773
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ac-VDVAD-CHO, or N-Acetyl-L-valyl-L-aspartyl-L-valyl-L-alanyl-L-aspartal, is a synthetic
peptide aldehyde that acts as a potent, reversible inhibitor of caspase-2 and caspase-3.
Caspases are a family of cysteine proteases that play crucial roles in the apoptotic pathway. By
targeting specific caspases, Ac-VDVAD-CHO allows for the detailed study of their function in
programmed cell death and the exploration of their potential as therapeutic targets in various
diseases. These application notes provide detailed protocols for the reconstitution, storage, and
use of Ac-VDVAD-CHO in common research applications.

Product Information

Property Value
N-Acetyl-L-valyl-L-aspartyl-L-valyl-L-alanyl-L-
Full Name
aspartal
Abbreviation Ac-VDVAD-CHO
Target(s) Caspase-2, Caspase-3
Appearance Lyophilized powder

Storage (Powder)

-20°C
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Reconstitution of Ac-VDVAD-CHO

Proper reconstitution of the lyophilized Ac-VDVAD-CHO powder is critical for its stability and
activity. Based on the solubility of similar peptide aldehyde caspase inhibitors, high-quality,
anhydrous Dimethyl Sulfoxide (DMSO) is the recommended solvent.

Materials:

e Ac-VDVAD-CHO lyophilized powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, polypropylene microcentrifuge tubes

Protocol:

Before opening, bring the vial of Ac-VDVAD-CHO powder to room temperature to prevent
condensation.

¢ Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock
concentration. A common stock concentration is 10 mM.

e To prepare a 10 mM stock solution from 1 mg of powder (Molecular Weight: 543.5 g/mol ),
add 184 pL of DMSO.

o Gently vortex or pipette the solution to ensure the peptide is fully dissolved.

 Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes to
minimize freeze-thaw cycles.

Storage of Ac-VDVAD-CHO Solutions

The stability of the reconstituted Ac-VDVAD-CHO is dependent on proper storage conditions.
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. Storage . Special
Solution Type Shelf Life .
Temperature Instructions
N As specified by the )
Lyophilized Powder -20°C Keep desiccated.
manufacturer

Aliquot to avoid

Stock Solution in Up to 6 months at repeated freeze-thaw
-20°C or -80°C
DMSO -80°C cycles. Protect from
light.

Dilute in appropriate

] o ] aqueous buffer
Working Dilutions Prepare fresh daily N/A ) )
immediately before

use.

Experimental Protocols
In Vitro Caspase Inhibition Assay

This protocol outlines a general procedure for measuring the inhibitory activity of Ac-VDVAD-
CHO against purified caspase-2 or caspase-3.

Materials:
o Recombinant active caspase-2 or caspase-3

o Fluorogenic caspase substrate (e.g., Ac-VDVAD-AMC for caspase-2, Ac-DEVD-AMC for

caspase-3)
o Assay Buffer (e.g., 20 mM HEPES, 10% glycerol, 2 mM DTT, pH 7.5)
e Ac-VDVAD-CHO stock solution (in DMSO)
o 96-well black microplate
e Fluorometric plate reader

Protocol:
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o Prepare serial dilutions of Ac-VDVAD-CHO in Assay Buffer. Also, prepare a vehicle control
(DMSO in Assay Buffer).

 In a 96-well plate, add the diluted inhibitor or vehicle control.

» Add the purified active caspase enzyme to each well and incubate for 15-30 minutes at 37°C
to allow the inhibitor to bind to the enzyme.

« Initiate the reaction by adding the fluorogenic caspase substrate to each well.

o Immediately measure the fluorescence intensity over time using a plate reader with
appropriate excitation and emission wavelengths (e.g., 380 nm excitation and 460 nm
emission for AMC-based substrates).

o Calculate the rate of substrate cleavage and determine the IC50 value for Ac-VDVAD-CHO.

Inhibition of Apoptosis in Cell Culture

This protocol describes the use of Ac-VDVAD-CHO to inhibit apoptosis in a cell-based assay.
Materials:

o Cells of interest cultured in appropriate media

e Apoptosis-inducing agent (e.g., staurosporine, TNF-a)

e Ac-VDVAD-CHO stock solution (in DMSO)

e Cell culture medium

o Apoptosis detection kit (e.g., Annexin V/Propidium lodide staining, Caspase-3 activity assay)
» Flow cytometer or fluorescence microscope

Protocol:

e Seed cells in a multi-well plate and allow them to adhere overnight.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b069773?utm_src=pdf-body
https://www.benchchem.com/product/b069773?utm_src=pdf-body
https://www.benchchem.com/product/b069773?utm_src=pdf-body
https://www.benchchem.com/product/b069773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

e Pre-treat the cells with various concentrations of Ac-VDVAD-CHO (e.g., 10-100 uM) for 1-2
hours before inducing apoptosis. Include a vehicle control (DMSO).

 Induce apoptosis by adding the apoptosis-inducing agent to the cell culture medium.
 Incubate the cells for the desired period to allow for the induction of apoptosis.

o Harvest the cells and assess apoptosis using a chosen method (e.g., Annexin V staining
followed by flow cytometry).

e Analyze the results to determine the effect of Ac-VDVAD-CHO on inhibiting apoptosis.

Visualizations

Ac-VDVAD-CHO Reconstitution Workflow

Start: Lyophilized Ac-VDVAD-CHO

Equilibrate vial to room temperature

'

Add anhydrous DMSO to desired concentration

'

Vortex or pipette to dissolve

'

Aliguot into single-use tubes

Store at -20°C or -80°C
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Click to download full resolution via product page

Caption: Workflow for reconstituting lyophilized Ac-VDVAD-CHO.

Mechanism of Ac-VDVAD-CHO Inhibition
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Caption: Ac-VDVAD-CHO reversibly binds to the active site of caspases.
« To cite this document: BenchChem. [Application Notes and Protocols for Ac-VDVAD-CHO].

BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069773#reconstituting-and-storing-ac-vdvad-cho]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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